tert-butyl (2S,3S)-3-methyl-2-(methylamino)pentanoate hydrochloride
Overview
Description
Tert-butyl (2S,3S)-3-methyl-2-(methylamino)pentanoate hydrochloride, commonly known as t-butyl-MAMP-HCl, is an organic compound used in scientific research and laboratory experiments. It is an ester of tert-butyl alcohol and 2-(methylamino)pentanoic acid, and is a white crystalline solid at room temperature. T-butyl-MAMP-HCl has a variety of applications in scientific research, including as a tool for studying the biochemical and physiological effects of the neurotransmitter gamma-aminobutyric acid (GABA).
Mechanism of Action
T-butyl-MAMP-HCl acts as an agonist at GABA receptors, which are found on the surface of neurons in the brain. When t-butyl-MAMP-HCl binds to these receptors, it activates them and triggers a cascade of biochemical reactions that lead to the inhibition of neuronal activity. This inhibition of neuronal activity is what causes the effects of GABA to be observed in the body.
Biochemical and Physiological Effects
The effects of t-butyl-MAMP-HCl on the body are largely due to its ability to activate GABA receptors. When t-butyl-MAMP-HCl binds to GABA receptors, it triggers a cascade of biochemical reactions that lead to the inhibition of neuronal activity. This inhibition of neuronal activity can lead to a variety of effects, including reduced anxiety, improved mood, and improved cognitive function. In addition, t-butyl-MAMP-HCl has been shown to have anti-inflammatory and antioxidant effects, making it a potential therapeutic agent for a variety of diseases.
Advantages and Limitations for Lab Experiments
T-butyl-MAMP-HCl has several advantages as a tool for laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize and purify. In addition, it is relatively stable, making it suitable for use in long-term experiments. However, t-butyl-MAMP-HCl has some limitations as a tool for laboratory experiments. It is not as potent as other GABA agonists, and it has a relatively short duration of action.
Future Directions
The potential applications of t-butyl-MAMP-HCl are still being explored. Future research could focus on the development of more potent and longer-acting GABA agonists based on the structure of t-butyl-MAMP-HCl. In addition, further research could examine the therapeutic potential of t-butyl-MAMP-HCl in the treatment of various diseases and conditions, such as anxiety, depression, and inflammation. Finally, future research could also focus on the development of new methods for synthesizing and purifying t-butyl-MAMP-HCl.
Synthesis Methods
T-butyl-MAMP-HCl can be synthesized using a number of methods. One method involves the reaction of tert-butyl alcohol and 2-(methylamino)pentanoic acid in the presence of an acid catalyst, such as hydrochloric acid. This reaction results in the formation of t-butyl-MAMP-HCl, which can then be isolated and purified.
Scientific Research Applications
T-butyl-MAMP-HCl has a variety of applications in scientific research. One of the most common applications is as a tool for studying the biochemical and physiological effects of the neurotransmitter gamma-aminobutyric acid (GABA). GABA is an inhibitory neurotransmitter that plays a role in regulating the activity of neurons in the brain. T-butyl-MAMP-HCl has been used to study the effects of GABA on the activity of neurons, as well as the effects of GABA on other physiological processes such as learning and memory.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (2S,3S)-3-methyl-2-(methylamino)pentanoate hydrochloride involves the protection of the carboxylic acid group, followed by the addition of the amine group, and finally the deprotection of the carboxylic acid group to yield the desired product.", "Starting Materials": [ "2-methylpentanoic acid", "tert-butyl alcohol", "methylamine", "hydrochloric acid", "dicyclohexylcarbodiimide (DCC)", "N,N-dimethylformamide (DMF)", "diethyl ether", "sodium bicarbonate" ], "Reaction": [ "Protection of carboxylic acid group: 2-methylpentanoic acid is reacted with tert-butyl alcohol in the presence of DCC and DMF to yield tert-butyl 2-methylpentanoate.", "Addition of amine group: Methylamine is added to tert-butyl 2-methylpentanoate in diethyl ether to yield tert-butyl (2S,3S)-3-methyl-2-(methylamino)pentanoate.", "Deprotection of carboxylic acid group: Tert-butyl (2S,3S)-3-methyl-2-(methylamino)pentanoate is reacted with hydrochloric acid in diethyl ether and sodium bicarbonate to yield tert-butyl (2S,3S)-3-methyl-2-(methylamino)pentanoate hydrochloride." ] } | |
CAS RN |
2768300-42-9 |
Product Name |
tert-butyl (2S,3S)-3-methyl-2-(methylamino)pentanoate hydrochloride |
Molecular Formula |
C11H24ClNO2 |
Molecular Weight |
237.8 |
Purity |
95 |
Origin of Product |
United States |
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